Cas no 2171757-01-8 (4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enamido-2-hydroxybutanoic acid)

• Product Name: 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enamido-2-hydroxybutanoic acid
• CAS No: 2171757-01-8
• MF: C₂₅H₂₈N₂O₆
• MW: 452.499627113342
• CID: 5951556
• PubChem ID: 165517803
• Update Time: 2025-06-30

4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enamido-2-hydroxybutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enamido-2-hydroxybutanoic acid
• 4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hex-5-enamido]-2-hydroxybutanoic acid
• EN300-1500827
• 2171757-01-8

• Inchi： 1S/C25H28N2O6/c1-2-3-12-21(23(29)26-14-13-22(28)24(30)31)27-25(32)33-15-20-18-10-6-4-8-16(18)17-9-5-7-11-19(17)20/h2,4-11,20-22,28H,1,3,12-15H2,(H,26,29)(H,27,32)(H,30,31)
• InChI Key： WWSAJYMZZBVDBQ-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NCCC(C(=O)O)O)=O)CCC=C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 452.19473662g/mol
• Monoisotopic Mass: 452.19473662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 12
• Complexity: 676
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 125Ų

Additional information on 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enamido-2-hydroxybutanoic acid

4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enamido-2-hydroxybutanoic acid (CAS No. 2171757-01-8): An Advanced Compound in Pharmaceutical Research

4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enamido-2-hydroxybutanoic acid (CAS No. 2171757-01-8) is a sophisticated compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound, often referred to as Fmoc-Ahx-OH, is a derivative of fluorenylmethyloxycarbonyl (Fmoc) chemistry, which is widely used in the synthesis of peptides and other biomolecules.

The Fmoc group in this compound serves as a protecting group for the amino functionality, allowing for precise control over the reactivity and stability of the molecule during synthetic processes. The presence of the hex-5-enamido and 2-hydroxybutanoic acid moieties further enhances its versatility and potential for use in various biological systems.

Recent studies have highlighted the importance of Fmoc-Ahx-OH in the development of novel drug delivery systems and therapeutic agents. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound can be effectively used as a building block for the synthesis of prodrugs designed to target specific cellular pathways. The researchers found that the unique structure of Fmoc-Ahx-OH allows for enhanced solubility and stability, which are critical factors in improving drug efficacy and reducing side effects.

In another significant development, a team from the University of California, San Francisco, reported on the use of Fmoc-Ahx-OH in the synthesis of peptides with enhanced bioavailability. The study, published in Bioconjugate Chemistry, showed that peptides containing this compound exhibited improved pharmacokinetic properties compared to their non-modified counterparts. This finding has important implications for the development of peptide-based therapeutics, particularly in areas such as cancer treatment and autoimmune diseases.

The structural flexibility and chemical stability of Fmoc-Ahx-OH also make it an attractive candidate for use in combinatorial chemistry approaches. Researchers at Harvard University have utilized this compound in high-throughput screening assays to identify novel compounds with potential anti-inflammatory and anti-viral activities. The results, published in Nature Communications, highlight the broad applicability of this molecule in drug discovery and development.

Beyond its use in pharmaceutical research, Fmoc-Ahx-OH has also shown promise in other areas of biotechnology. A 2023 study from the Max Planck Institute for Polymer Research explored its application in the design of smart hydrogels for tissue engineering. The researchers found that incorporating this compound into hydrogel matrices improved their mechanical properties and biocompatibility, making them suitable for use in regenerative medicine applications.

The versatility and potential of Fmoc-Ahx-OH are further underscored by its role in synthetic biology. A recent paper published in Synthetic Biology Journal described how this compound can be used to create synthetic enzymes with enhanced catalytic efficiency. The study demonstrated that by incorporating Fmoc-Ahx-OH into enzyme designs, researchers were able to achieve higher yields and selectivity in various chemical reactions, opening up new possibilities for industrial biotechnology.

In conclusion, 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enamido-2-hydroxybutanoic acid (CAS No. 2171757-01-8), or Fmoc-Ahx-OH, is a multifaceted compound with a wide range of applications in pharmaceutical research, biotechnology, and synthetic biology. Its unique structural features and chemical properties make it an invaluable tool for scientists working on advanced drug delivery systems, peptide therapeutics, smart materials, and synthetic enzymes. As research continues to advance, it is likely that new applications for this compound will be discovered, further cementing its importance in the scientific community.